![molecular formula C19H22N2OS B2736531 N-phenyl-7-(o-tolyl)-1,4-thiazepane-4-carboxamide CAS No. 1705250-75-4](/img/structure/B2736531.png)
N-phenyl-7-(o-tolyl)-1,4-thiazepane-4-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-phenyl-7-(o-tolyl)-1,4-thiazepane-4-carboxamide, also known as PTZ-343, is a synthetic compound that belongs to the thiazepane class of molecules. It has been extensively studied for its potential therapeutic applications in the field of neuroscience. PTZ-343 is known to act as a selective positive allosteric modulator (PAM) of the metabotropic glutamate receptor subtype 4 (mGluR4), which is a G protein-coupled receptor that plays a crucial role in regulating neurotransmission in the central nervous system (CNS).
Scientific Research Applications
- The compound belongs to the guanidine scaffold, which is found in numerous naturally occurring compounds with diverse biological activities . Guanidine derivatives play a crucial role in medicinal chemistry, and their applications include:
- The π-stacking interaction, a noncovalent force, plays a critical role in stabilizing structures and transition states in organic chemistry .
- Researchers explore efficient synthetic approaches for heterocyclic compounds using eco-friendly methods, such as microwave and ultrasound irradiations and solar energy .
Guanidine Derivatives and Medicinal Chemistry
Asymmetric Synthesis via π-Stacking Interaction
Urease Inhibitors and Thiourea Hybrids
Environmental Benign Synthesis of Heterocyclic Compounds
Chemo- and Regioselectivity Control
Material Science and Organic Synthesis
properties
IUPAC Name |
7-(2-methylphenyl)-N-phenyl-1,4-thiazepane-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H22N2OS/c1-15-7-5-6-10-17(15)18-11-12-21(13-14-23-18)19(22)20-16-8-3-2-4-9-16/h2-10,18H,11-14H2,1H3,(H,20,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VFPHNZVLFDWBIH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1C2CCN(CCS2)C(=O)NC3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H22N2OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
326.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-phenyl-7-(o-tolyl)-1,4-thiazepane-4-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.